Cas no 2137543-68-9 (2-Oxa-8-azaspiro[4.5]decane-8-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester)

2-Oxa-8-azaspiro[4.5]decane-8-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester structure
2137543-68-9 structure
Product Name:2-Oxa-8-azaspiro[4.5]decane-8-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester
CAS No:2137543-68-9
MF:C14H24ClNO5S
MW:353.862062454224
CID:5297435
Update Time:2025-10-28

2-Oxa-8-azaspiro[4.5]decane-8-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Oxa-8-azaspiro[4.5]decane-8-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester
    • Inchi: 1S/C14H24ClNO5S/c1-13(2,3)21-12(17)16-6-4-14(5-7-16)8-11(20-10-14)9-22(15,18)19/h11H,4-10H2,1-3H3
    • InChI Key: VCLFGTRGIXPXJU-UHFFFAOYSA-N
    • SMILES: C1C2(CCN(C(OC(C)(C)C)=O)CC2)CC(CS(Cl)(=O)=O)O1

2-Oxa-8-azaspiro[4.5]decane-8-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester Pricemore >>

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Additional information on 2-Oxa-8-azaspiro[4.5]decane-8-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of 2-Oxa-8-azaspiro[4.5]decane-8-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 2137543-68-9)

The compound 2-Oxa-8-azaspiro[4.5]decane-8-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 2137543-68-9) is a highly specialized chemical entity that has garnered significant attention in the field of organic synthesis and pharmaceutical research. Its unique spirocyclic structure and functional groups, including the chlorosulfonyl moiety, make it a valuable intermediate for the development of novel therapeutic agents. Researchers are increasingly exploring its potential in drug discovery, particularly in the design of small molecule inhibitors and protease-targeting compounds.

One of the key features of this compound is its tert-butyl ester group, which provides stability and facilitates further chemical modifications. The presence of the 2-oxa-8-azaspiro[4.5]decane scaffold is particularly noteworthy, as spirocyclic structures are known for their conformational rigidity and ability to enhance binding affinity in drug-receptor interactions. This has led to a surge in interest among medicinal chemists, especially in the context of central nervous system (CNS) drug development and enzyme modulation.

In recent years, the demand for high-purity synthetic intermediates like CAS No. 2137543-68-9 has grown exponentially, driven by advancements in high-throughput screening and combinatorial chemistry. The compound's versatility allows it to serve as a building block for peptide mimetics and bioconjugates, aligning with the industry's shift toward personalized medicine and targeted therapies. Additionally, its chlorosulfonylmethyl group offers a reactive handle for further derivatization, making it a popular choice for click chemistry applications.

From an analytical perspective, the characterization of 2-Oxa-8-azaspiro[4.5]decane-8-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These methods are critical for ensuring the compound's structural integrity and purity, which are paramount in preclinical studies. The growing emphasis on quality by design (QbD) in pharmaceutical manufacturing further underscores the importance of such rigorous analytical protocols.

Environmental and regulatory considerations also play a role in the compound's applications. With increasing scrutiny on green chemistry principles, researchers are exploring sustainable synthetic routes for CAS No. 2137543-68-9. This includes optimizing reaction conditions to minimize waste and energy consumption, as well as employing biocatalytic methods where feasible. Such efforts align with global initiatives to reduce the environmental footprint of chemical production.

In summary, 2-Oxa-8-azaspiro[4.5]decane-8-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester represents a cutting-edge tool in modern chemical research. Its multifaceted applications—from drug discovery to materials science—highlight its significance in addressing some of the most pressing challenges in the life sciences. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point of innovation for years to come.

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